molecular formula C9H7IN2O2 B8561807 3-(2-Iodophenyl)imidazolidine-2,4-dione

3-(2-Iodophenyl)imidazolidine-2,4-dione

Cat. No. B8561807
M. Wt: 302.07 g/mol
InChI Key: HLBSWPKKCADKMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Iodophenyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C9H7IN2O2 and its molecular weight is 302.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Iodophenyl)imidazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Iodophenyl)imidazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H7IN2O2

Molecular Weight

302.07 g/mol

IUPAC Name

3-(2-iodophenyl)imidazolidine-2,4-dione

InChI

InChI=1S/C9H7IN2O2/c10-6-3-1-2-4-7(6)12-8(13)5-11-9(12)14/h1-4H,5H2,(H,11,14)

InChI Key

HLBSWPKKCADKMX-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)N(C(=O)N1)C2=CC=CC=C2I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl N-{[(2-iodophenyl)amino]carbonyl}glycinate (6 g) in MeOH was treated with aqueous NaOH (2M, 17.5 ml) and stirred under nitrogen for 0.5 h at 20° C. The reaction mixture was quenched by adding aqueous 2M HCl (20 ml) and water. The white solid obtained was collected by filtration and then was dissolved in dioxane (30 ml) and treated with p-toluenesulfonic acid (750 mg). The mixture was heated and stirred at 100° C. for 16 h. The solvent was removed under reduced pressure, the residue was diluted in EtOAc and washed with water, brine and dried (MgSO4). The solvent was removed under reduced pressure and the residue was purified by chromatography on Biotage (40 g) eluting with dichloromethane:EtOAc (95:5 to 85:15) to give the title compound (1.68 g). LCMS RT=2.07 min.
Name
ethyl N-{[(2-iodophenyl)amino]carbonyl}glycinate
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
17.5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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